N-(2-hydroxyethyl)-N'-mesitylethanediamide

• IUPAC Name: N-(2-hydroxyethyl)-N'-(2,4,6-trimethylphenyl)oxamide
• InChI: InChI=1S/C13H18N2O3/c1-8-6-9(2)11(10(3)7-8)15-13(18)12(17)14-4-5-16/h6-7,16H,4-5H2,1-3H3,(H,14,17)(H,15,18)
• InChI Key: BUDVRRIRPYQXBA-UHFFFAOYSA-N
• Canonical SMILES: CC1=CC(=C(C(=C1)C)NC(=O)C(=O)NCCO)C
• Molecular Formula: C13H18N2O3
• Molecular Weight: 250.29 g/mol

Description

N-(2-hydroxyethyl)-N'-mesitylethanediamide, also known as HMEM, is a compound that has been widely used in scientific research. It is a chelating agent that can form complexes with metal ions, making it useful in a variety of applications.

Scientific Research Applications

N-(2-hydroxyethyl)-N'-mesitylethanediamide has been used in a variety of scientific research applications, including metal ion extraction, catalysis, and fluorescence sensing. It has been shown to be effective in the extraction of copper, zinc, and nickel ions from aqueous solutions. N-(2-hydroxyethyl)-N'-mesitylethanediamide has also been used as a ligand in catalytic reactions, such as the oxidation of alcohols and the reduction of nitro compounds. In addition, N-(2-hydroxyethyl)-N'-mesitylethanediamide has been used as a fluorescent sensor for metal ions, such as copper and zinc.

Mechanism of Action

The mechanism of action of N-(2-hydroxyethyl)-N'-mesitylethanediamide is based on its ability to form complexes with metal ions. The amide groups in N-(2-hydroxyethyl)-N'-mesitylethanediamide can coordinate with metal ions, forming stable complexes. This property makes N-(2-hydroxyethyl)-N'-mesitylethanediamide useful in metal ion extraction, catalysis, and fluorescence sensing.
Biochemical and Physiological Effects:
N-(2-hydroxyethyl)-N'-mesitylethanediamide has not been extensively studied for its biochemical and physiological effects. However, it has been shown to be non-toxic and non-carcinogenic. N-(2-hydroxyethyl)-N'-mesitylethanediamide has also been used as a chelating agent in the treatment of metal poisoning.

Advantages and Limitations for Lab Experiments

One of the advantages of using N-(2-hydroxyethyl)-N'-mesitylethanediamide in lab experiments is its ability to selectively extract metal ions from aqueous solutions. This property makes it useful in the purification of metal ions for further analysis. Another advantage is its ability to form stable complexes with metal ions, making it useful in catalytic reactions and fluorescence sensing. However, one of the limitations of using N-(2-hydroxyethyl)-N'-mesitylethanediamide is its limited solubility in organic solvents, which can make it difficult to use in certain reactions.

Future Directions

There are several future directions for the use of N-(2-hydroxyethyl)-N'-mesitylethanediamide in scientific research. One direction is the development of new ligands based on the structure of N-(2-hydroxyethyl)-N'-mesitylethanediamide for metal ion extraction and catalysis. Another direction is the use of N-(2-hydroxyethyl)-N'-mesitylethanediamide in the development of new sensors for metal ions. In addition, the use of N-(2-hydroxyethyl)-N'-mesitylethanediamide in the treatment of metal poisoning could be further explored.

Synthesis Methods

The synthesis of N-(2-hydroxyethyl)-N'-mesitylethanediamide involves the reaction of mesitylene with ethylenediamine in the presence of a catalyst. The resulting product is then treated with ethylene oxide to form N-(2-hydroxyethyl)-N'-mesitylethanediamide. The purity of N-(2-hydroxyethyl)-N'-mesitylethanediamide can be improved by recrystallization or column chromatography.